Cas no 878430-99-0 (7-benzyl-3-methyl-8-4-(2-methylprop-2-en-1-yl)piperazin-1-yl-2,3,6,7-tetrahydro-1H-purine-2,6-dione)

• Product Name: 7-benzyl-3-methyl-8-4-(2-methylprop-2-en-1-yl)piperazin-1-yl-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• CAS No: 878430-99-0
• MF: C₂₁H₂₆N₆O₂
• MW: 394.470143795013
• CID: 5362519
• Update Time: 2025-10-28

7-benzyl-3-methyl-8-4-(2-methylprop-2-en-1-yl)piperazin-1-yl-2,3,6,7-tetrahydro-1H-purine-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 7-benzyl-3-methyl-8-[4-(2-methylprop-2-enyl)piperazin-1-yl]purine-2,6-dione
• 7-benzyl-3-methyl-8-4-(2-methylprop-2-en-1-yl)piperazin-1-yl-2,3,6,7-tetrahydro-1H-purine-2,6-dione

• Inchi： 1S/C21H26N6O2/c1-15(2)13-25-9-11-26(12-10-25)20-22-18-17(19(28)23-21(29)24(18)3)27(20)14-16-7-5-4-6-8-16/h4-8H,1,9-14H2,2-3H3,(H,23,28,29)
• InChI Key： DISVCXGITZUZQM-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC=C2)C2=C(N(C)C(=O)NC2=O)N=C1N1CCN(CC(C)=C)CC1

Additional information on 7-benzyl-3-methyl-8-4-(2-methylprop-2-en-1-yl)piperazin-1-yl-2,3,6,7-tetrahydro-1H-purine-2,6-dione

7-Benzyl-3-Methyl-8-[4-(2-Methylprop-2-en-1-yl)piperazin-1-yl]-2,3,6,7-Tetrahydro-1H-Purine-2,6-Dione: A Comprehensive Overview

The compound with CAS No. 878430-99-0, known as 7-benzyl-3-methyl-8-[4-(2-methylprop-2-en-1-yl)piperazin-1-yl]-2,3,6,7-tetrahydro-1H-purine-2,6-dione, is a structurally complex organic molecule that has garnered significant attention in the field of medicinal chemistry. This compound belongs to the class of purine derivatives, which are well-known for their diverse biological activities and applications in drug development. The purine backbone serves as a versatile scaffold for the attachment of various substituents, which can significantly influence the compound's pharmacological properties.

Recent studies have highlighted the potential of this compound in the context of anticancer therapy. The benzyl group at position 7 and the methyl group at position 3 contribute to the molecule's lipophilicity, enhancing its ability to penetrate cellular membranes. Additionally, the piperazine ring at position 8 introduces a rigid structure that can facilitate interactions with target proteins. The 2-methylpropenyl group attached to the piperazine further modulates the compound's electronic properties, potentially improving its binding affinity to specific receptors or enzymes.

One of the most intriguing aspects of this compound is its ability to modulate cellular signaling pathways. Research has demonstrated that it can inhibit key enzymes involved in cell proliferation and apoptosis regulation, making it a promising candidate for targeting cancers with high unmet medical needs. Furthermore, its unique structure allows for selective binding to purine receptors, which are overexpressed in various cancerous tissues. This selectivity minimizes off-target effects and enhances therapeutic efficacy.

From a synthetic standpoint, the construction of this compound involves a series of intricate steps that require precise control over stereochemistry and regioselectivity. The synthesis begins with the preparation of the purine core, followed by sequential functionalization at positions 7 and 8. The introduction of the benzyl group and the piperazine moiety is achieved through carefully designed coupling reactions. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of such complex molecules.

In terms of pharmacokinetics, studies have shown that this compound exhibits favorable absorption profiles in preclinical models. Its lipophilic nature ensures rapid uptake into systemic circulation, while its metabolic stability contributes to prolonged residence time within target tissues. However, ongoing research is focused on optimizing its bioavailability further through structural modifications or formulation strategies.

The application of computational chemistry tools has provided valuable insights into the molecular interactions of this compound with its targets. Molecular docking studies have revealed that key residues within the active site of target proteins form critical hydrogen bonds and hydrophobic interactions with specific substituents on the molecule. These findings are instrumental in guiding iterative rounds of drug design aimed at improving potency and selectivity.

Looking ahead, this compound represents a significant step forward in the development of novel therapeutics targeting complex biological systems. Its unique combination of structural features and pharmacological properties positions it as a valuable asset in both academic research and industrial drug discovery pipelines.